Cas no 934634-53-4 (benzyl N-(2R)-2-aminopropylcarbamate hydrochloride)

Benzyl N-(2R)-2-aminopropylcarbamate hydrochloride is a chiral carbamate derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include high enantiomeric purity, making it valuable for stereoselective reactions and the development of optically active compounds. The benzyl-protected carbamate group enhances stability while allowing selective deprotection under mild conditions. The hydrochloride salt form improves solubility in polar solvents, facilitating handling in synthetic applications. This compound is particularly useful in peptide modifications and the synthesis of bioactive molecules, where precise stereochemistry is critical. Its well-defined structure and reliable reactivity make it a preferred choice for researchers requiring controlled functionalization of amine groups.

benzyl N-(2R)-2-aminopropylcarbamate hydrochloride structure

934634-53-4 structure

Product Name:benzyl N-(2R)-2-aminopropylcarbamate hydrochloride

CAS No:934634-53-4

MF:C₁₁H₁₇ClN₂O₂

MW:244.717881917953

MDL:MFCD16295169

CID:1982387

PubChem ID:53484850

Update Time:2025-06-08

benzyl N-(2R)-2-aminopropylcarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

- Benzyl [(2r)-2-aminopropyl]carbamate Hydrochloride (1:1)
- R-1-N-CBZ-PROPANE-1,2-DIAMINE-HCL
- benzyl N-(2R)-2-aminopropylcarbamate hydrochloride
- (R)-(2-Amino-propyl)-carbamic acid benzyl ester hydrochloride
- MDL： MFCD16295169
- Inchi： 1S/C11H16N2O2.ClH/c1-9(12)7-13-11(14)15-8-10-5-3-2-4-6-10;/h2-6,9H,7-8,12H2,1H3,(H,13,14);1H/t9-;/m1./s1
- InChI Key： WPMPQSQLDKMQRB-SBSPUUFOSA-N
- SMILES： C(C1C=CC=CC=1)OC(=O)NC[C@H](N)C.Cl

benzyl N-(2R)-2-aminopropylcarbamate hydrochloride Pricemore >>

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